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Compound of Interest

Compound Name: Lanasol Yellow 4G

Cat. No.: B3056300

Lanasol Yellow 4G: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
structure, and experimental applications of Lanasol Yellow 4G, also known as C.I. Reactive
Yellow 39. The information is tailored for professionals in research, scientific, and drug
development fields, presenting quantitative data in accessible formats and detailing
experimental protocols.

Chemical Identity and Properties

Lanasol Yellow 4G is a reactive azo dye, characterized by its vibrant greenish-yellow hue.[1] It
is primarily used in the textile industry for dyeing protein fibers such as wool and silk, as well as
polyamide fibers.[1] Its reactive nature allows it to form covalent bonds with the fibers, resulting
in excellent wash fastness.

Synonyms: C.I. Reactive Yellow 39, Lanaset Yellow 4GN[2][3][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Lanasol Yellow 4G is presented in
the table below.
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Property Value Source
CAS Number 70247-70-0

Molecular Formula C19H12BrCI2NsNaz20sS:2

Molecular Weight 699.25 g/mol

Appearance Greenish-yellow powder

Solubility in Water 100 g/L (at 90 °C)

Absorption Maximum (Amax) ~400 nm

pH (in 1 g/L water) 75-9

Toxicological Data

Test Result Species Source
Oral LD50 > 2000 mg/kg Rat
Eye Irritation Non-irritant Rabbit

Chemical Structure

Lanasol Yellow 4G is a single azo class dye. The molecule contains a bromoacrylamide

reactive group, which is responsible for its ability to form covalent bonds with fibers. The

structure also includes two sulfonic acid groups, which impart water solubility.
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Caption: Chemical Structure of Lanasol Yellow 4G.
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Experimental Protocols
Synthesis of Lanasol Yellow 4G

The manufacturing process for Lanasol Yellow 4G involves a two-step diazotization and

coupling reaction.

Diazotization

(Z-Amin0-4-(2-bromoacrylamido)benzenesulfonic aciail\‘o2 HCL | Diazo Component

Coupling Reaction
Coupling Component P> Lanasol Yellow 4G

G,5-DichI0r0»4»(3-methyl-5»0x0-4,5-dihydropyrazoI»l»yl)benzenesulfonic acig

Click to download full resolution via product page
Caption: Synthesis workflow for Lanasol Yellow 4G.

Methodology:

» Diazotization: 2-Amino-4-(2-bromoacrylamido)benzenesulfonic acid is treated with sodium
nitrite in an acidic medium (e.g., hydrochloric acid) at a low temperature to form the

corresponding diazonium salt.

e Coupling: The resulting diazonium salt is then coupled with 2,5-Dichloro-4-(3-methyl-5-oxo-
4,5-dihydropyrazol-1-yl)benzenesulfonic acid to form the final Lanasol Yellow 4G dye.

Application in Wool Dyeing

Lanasol Yellow 4G is applied to wool and other protein fibers from an acidic dyebath.

Protocol:
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» Dye Bath Preparation: A dyebath is prepared with a pH between 5 and 6. A leveling agent
(e.g., 1% Albegal B) is typically added to ensure even dye uptake.

» Dyeing Process: The temperature of the dyebath is raised to 70-75 °C and maintained for
15-60 minutes, depending on the desired depth of shade.

o Post-Treatment: For deeper shades (greater than 10%), a post-treatment with a weak alkali,
such as ammonia, at a pH of 8.5 and a temperature of 80 °C for 15 minutes can be
employed to ensure full fixation of the dye.

Environmental Remediation: Adsorption and
Photodegradation

Studies have investigated the removal of Lanasol Yellow 4G from agueous solutions using
natural zeolite as an adsorbent and for photocatalytic degradation.

3.3.1. Adsorption on Natural Zeolite
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Prepare dye solution
(e.g., 250 mg/L)

Adjust pH
(e.g., 1.0-2.0)

Add adsorbent
(Gallinaceous feathers)

Agitate at constant temperature
(e.g., 10-30 °C)

[Filter suspension}

Analyze filtrate
(UV-Vis Spectrophotometry)

Click to download full resolution via product page
Caption: Experimental workflow for adsorption studies.
Methodology:
o A solution of Lanasol Yellow 4G is prepared at a known concentration.

e The pH of the solution is adjusted to the desired value. Studies have shown that lower pH
values (1.0-2.0) favor adsorption.

» A known amount of the adsorbent (e.g., gallinaceous feathers) is added to the dye solution.

e The mixture is agitated at a constant temperature for a set period to reach equilibrium.
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e The suspension is then filtered, and the concentration of the remaining dye in the filtrate is
determined using UV-Visible spectrophotometry at its Amax of approximately 396 nm.

3.3.2. Photocatalytic Degradation

Photocatalytic degradation of Lanasol Yellow 4G has been demonstrated using natural zeolite,
which can be enhanced by laser treatment of the zeolite.

Methodology:

o A suspension of the photocatalyst (e.g., natural zeolite) in a Lanasol Yellow 4G solution is
prepared.

e The suspension is stirred in a photoreactor.
e The solution is irradiated with a UV-A lamp (Amax = 355 nm).

e The degradation of the dye is monitored over time by measuring the absorbance of the
solution at its Amax (~400 nm) using a UV-Visible spectrophotometer.

Analytical Methods

The primary analytical method for the quantification of Lanasol Yellow 4G in solution is UV-
Visible Spectrophotometry. The concentration of the dye can be determined by measuring its
absorbance at the wavelength of maximum absorption (Amax), which is approximately 400 nm.

For the separation and analysis of Lanasol Yellow 4G and other reactive dyes in complex
mixtures, High-Performance Liquid Chromatography (HPLC) is a suitable technique. While a
specific protocol for Lanasol Yellow 4G is not readily available in the public domain, general
methods for reactive dyes often employ reversed-phase columns (e.g., C18) with a gradient
elution of a buffered mobile phase and an organic modifier like acetonitrile. Detection is
typically performed using a UV-Vis or diode-array detector.

Safety and Handling

Lanasol Yellow 4G is classified as a sensitizer and may cause sensitization by inhalation and
skin contact. It is important to handle the dye powder in a well-ventilated area and to use
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appropriate personal protective equipment, including gloves, safety glasses, and a dust mask.
The material is not flammable.

This technical guide provides a solid foundation for understanding the chemical nature and
experimental utility of Lanasol Yellow 4G. For more specific applications, further investigation
into specialized literature may be required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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